4-[3-(Propan-2-yloxy)-1H-pyrazol-1-yl]piperidine

• Molecular Formula: C11H19N3O
• Molecular Weight: 209.29 g/mol
• IUPAC Name: 4-(3-propan-2-yloxypyrazol-1-yl)piperidine
• InChI: InChI=1S/C11H19N3O/c1-9(2)15-11-5-8-14(13-11)10-3-6-12-7-4-10/h5,8-10,12H,3-4,6-7H2,1-2H3
• InChI Key: PJWSXRNARZWRQX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=NN(C=C1)C2CCNCC2

Description

4-[3-(Propan-2-yloxy)-1H-pyrazol-1-yl]piperidine is a piperidine-based heterocyclic compound featuring a pyrazole ring substituted with a propan-2-yloxy group at the 3-position. This structure combines the rigid piperidine scaffold with the versatile pyrazole moiety, enabling diverse applications in pharmaceutical and chemical synthesis. The propan-2-yloxy substituent introduces steric bulk and moderate lipophilicity, which can influence pharmacokinetic properties such as solubility, metabolic stability, and membrane permeability . Piperidine-pyrazole hybrids are widely recognized as intermediates in drug discovery, particularly for targeting central nervous system (CNS) disorders and kinase inhibition .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[3-(Propan-2-yloxy)-1H-pyrazol-1-yl]piperidine typically involves the reaction of piperidine with a suitable pyrazole derivative. One common method involves the use of 3-(Propan-2-yloxy)-1H-pyrazole as a starting material, which is then reacted with piperidine under controlled conditions. The reaction is usually carried out in the presence of a base, such as sodium hydride or potassium carbonate, and an appropriate solvent, such as dimethylformamide (DMF) or tetrahydrofuran (THF) .

Industrial Production Methods

While specific industrial production methods for 4-[3-(Propan-2-yloxy)-1H-pyrazol-1-yl]piperidine are not well-documented, the general approach would involve scaling up the laboratory synthesis procedures. This would include optimizing reaction conditions, such as temperature, pressure, and reaction time, to achieve higher yields and purity. Additionally, industrial production may involve the use of continuous flow reactors and advanced purification techniques, such as chromatography and crystallization, to ensure the quality of the final product.

Chemical Reactions Analysis

Types of Reactions

4-[3-(Propan-2-yloxy)-1H-pyrazol-1-yl]piperidine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in the reduction of specific functional groups within the molecule.

Substitution: The compound can participate in nucleophilic substitution reactions, where nucleophiles replace specific substituents on the pyrazole or piperidine rings.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an aqueous medium or hydrogen peroxide in the presence of a catalyst.

Reduction: Lithium aluminum hydride in anhydrous ether or sodium borohydride in methanol.

Substitution: Nucleophiles such as halides, amines, or thiols in the presence of a base like sodium hydroxide or potassium carbonate.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield ketones or carboxylic acids, while reduction may produce alcohols or amines. Substitution reactions can result in the formation of various substituted derivatives of the original compound.

Scientific Research Applications

4-[3-(Propan-2-yloxy)-1H-pyrazol-1-yl]piperidine has several scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex heterocyclic compounds and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, such as antimicrobial, antiviral, and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases, including its role as an enzyme inhibitor or receptor modulator.

Industry: It is used in the development of new materials and as an intermediate in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 4-[3-(Propan-2-yloxy)-1H-pyrazol-1-yl]piperidine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to the active site of an enzyme, inhibiting its activity, or interact with a receptor, modulating its signaling pathways. The exact mechanism depends on the specific biological context and the target molecule involved .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The pharmacological and physicochemical properties of 4-[3-(Propan-2-yloxy)-1H-pyrazol-1-yl]piperidine can be contextualized by comparing it to analogs with varying substituents on the pyrazole or piperidine rings. Below is a detailed analysis:

Table 1: Key Compounds for Comparison

Compound Name	Molecular Formula	Molecular Weight	Substituent (Position)	Key Properties/Applications	References
4-[3-(Propan-2-yloxy)-1H-pyrazol-1-yl]piperidine	C11H19N3O	209.29	Propan-2-yloxy (3)	Moderate lipophilicity; CNS drug intermediate
4-[3-(Trifluoromethyl)-1H-pyrazol-1-yl]piperidine	C9H12F3N3	219.21	CF3 (3)	High electronegativity; kinase inhibition
4-[3-(Trifluoromethyl)-1H-pyrazol-1-yl]piperidine HCl	C9H13ClF3N3	274.20	CF3 (3) + HCl salt	Enhanced solubility; pharmaceutical intermediate
Piperidine, 3-[4-(dioxaborolan-2-yl)-1H-pyrazol-1-yl]	C14H24BN3O2	277.17	Boronate (4)	Suzuki coupling reagent
4-(1H-Pyrazol-1-yl)piperidine HCl	C8H14ClN3	187.67	Unsubstituted pyrazole	Broad-spectrum intermediate

Substituent Effects on Physicochemical Properties

• Propan-2-yloxy vs. Trifluoromethyl (CF3): The propan-2-yloxy group in the target compound increases steric bulk compared to the smaller CF3 group in . This may reduce binding affinity to flat enzymatic pockets (e.g., kinases) but improve penetration through lipid membranes.
• Hydrochloride Salts:
  The hydrochloride derivatives (e.g., ) exhibit higher aqueous solubility, making them preferable for formulation. For instance, 4-[3-(Trifluoromethyl)-1H-pyrazol-1-yl]piperidine HCl has a molecular weight of 274.20 and is used in industrial-scale pharmaceutical synthesis .

Research Findings and Trends

• Computational Studies:
  Density-functional theory (DFT) methods, such as those described in , could predict the electronic effects of substituents on binding affinity. For example, the propan-2-yloxy group’s electron-donating nature may alter charge distribution in the pyrazole ring.
• Structural Diversity: Derivatives like pyrazolo[3,4-d]pyrimidines and triazolopyrimidines highlight the modularity of piperidine-pyrazole scaffolds, enabling tailored bioactivity.